2-[cyclohexyl(methylsulfonyl)amino]-N-(2,4-dichlorobenzyl)acetamide

• Molecular Formula: C16H22Cl2N2O3S
• Molecular Weight: 393.3 g/mol
• IUPAC Name: 2-[cyclohexyl(methylsulfonyl)amino]-N-[(2,4-dichlorophenyl)methyl]acetamide
• InChI: InChI=1S/C16H22Cl2N2O3S/c1-24(22,23)20(14-5-3-2-4-6-14)11-16(21)19-10-12-7-8-13(17)9-15(12)18/h7-9,14H,2-6,10-11H2,1H3,(H,19,21)
• InChI Key: IEJNQMOINZGNDP-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N(CC(=O)NCC1=C(C=C(C=C1)Cl)Cl)C2CCCCC2

Description

2-[cyclohexyl(methylsulfonyl)amino]-N-(2,4-dichlorobenzyl)acetamide, also known as CMMDCA, is a chemical compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 2-[cyclohexyl(methylsulfonyl)amino]-N-(2,4-dichlorobenzyl)acetamide is not fully understood, but it is believed to act on the GABAergic system in the brain, which plays a key role in regulating neuronal activity. 2-[cyclohexyl(methylsulfonyl)amino]-N-(2,4-dichlorobenzyl)acetamide has been shown to enhance the activity of GABA receptors, leading to increased inhibitory neurotransmission and decreased neuronal excitability.
Biochemical and Physiological Effects:
In addition to its effects on the GABAergic system, 2-[cyclohexyl(methylsulfonyl)amino]-N-(2,4-dichlorobenzyl)acetamide has been shown to have other biochemical and physiological effects. It has been shown to increase the levels of antioxidant enzymes in the brain, suggesting potential neuroprotective effects. It has also been shown to decrease the levels of inflammatory cytokines, suggesting potential anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[cyclohexyl(methylsulfonyl)amino]-N-(2,4-dichlorobenzyl)acetamide in lab experiments is its specificity for the GABAergic system, which allows for targeted manipulation of neuronal activity. However, one limitation is its relatively low potency compared to other GABAergic drugs, which may require higher doses for effective manipulation.

Future Directions

There are several potential future directions for research on 2-[cyclohexyl(methylsulfonyl)amino]-N-(2,4-dichlorobenzyl)acetamide. One area of interest is its potential therapeutic applications for neurological disorders, such as epilepsy and neurodegenerative diseases. Another area of interest is its potential use as a research tool for studying the GABAergic system and neuronal activity. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of 2-[cyclohexyl(methylsulfonyl)amino]-N-(2,4-dichlorobenzyl)acetamide.

Synthesis Methods

The synthesis of 2-[cyclohexyl(methylsulfonyl)amino]-N-(2,4-dichlorobenzyl)acetamide involves several steps, including the reaction of 2,4-dichlorobenzylamine with cyclohexanone to form the intermediate 2-(cyclohexylamino)-1-(2,4-dichlorophenyl)ethanone. This intermediate is then reacted with methylsulfonyl chloride to form 2-[cyclohexyl(methylsulfonyl)amino]-1-(2,4-dichlorophenyl)ethanone, which is subsequently converted to 2-[cyclohexyl(methylsulfonyl)amino]-N-(2,4-dichlorobenzyl)acetamide through the reaction with acetic anhydride.

Scientific Research Applications

2-[cyclohexyl(methylsulfonyl)amino]-N-(2,4-dichlorobenzyl)acetamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have anticonvulsant and neuroprotective effects in animal models, suggesting potential therapeutic applications for neurological disorders.